Cas no 275374-83-9 (2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride)

2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride is a synthetic organic compound featuring both an aminooxy functional group and a phenylpiperazine moiety. Its molecular structure makes it a versatile intermediate in medicinal chemistry, particularly for the development of pharmacologically active agents. The aminooxy group enables selective conjugation with carbonyl compounds, facilitating applications in bioconjugation and prodrug synthesis. The phenylpiperazine component contributes to potential receptor-binding interactions, often explored in CNS-targeted drug design. As a hydrochloride salt, the compound exhibits improved solubility and stability for handling in synthetic workflows. Its well-defined reactivity profile supports its use in controlled derivatization for lead optimization in drug discovery.
2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride structure
275374-83-9 structure
Product Name:2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride
CAS No:275374-83-9
MF:C12H18ClN3O2
MW:271.743221759796
MDL:MFCD01114500
CID:1074541
PubChem ID:18526039
Update Time:2025-10-30

2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethanone hydrochloride
    • 2-(Aminooxy)-1-(4-phenylpiperazino)-1-ethanone hydrochloride
    • CS-0323814
    • 275374-83-9
    • MFCD01114500
    • 1-[2-(ammoniooxy)acetyl]-4-phenylpiperazine chloride
    • 8G-977
    • 2-(Aminooxy)-1-(4-phenylpiperazino)-1-ethanonehydrochloride
    • AKOS005071112
    • 2-aminooxy-1-(4-phenylpiperazin-1-yl)ethanone;hydrochloride
    • 1-[2-(Ammoniooxy)acetyl]-4-phenylpiperazine hydrochloride
    • 2-(aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one hydrochloride
    • 2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride
    • MDL: MFCD01114500
    • Inchi: 1S/C12H17N3O2.ClH/c13-17-10-12(16)15-8-6-14(7-9-15)11-4-2-1-3-5-11;/h1-5H,6-10,13H2;1H
    • InChI Key: PWFDDLWYWJGXGB-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CON)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 271.1087545g/mol
  • Monoisotopic Mass: 271.1087545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.8Ų

Experimental Properties

  • Melting Point: 184-188°C

2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride Security Information

  • HazardClass:IRRITANT

2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride Pricemore >>

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abcr
AB158398-1 g
1-[2-(Ammoniooxy)acetyl]-4-phenylpiperazine hydrochloride, 95%; .
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Additional information on 2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride

Comprehensive Overview of 2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride (CAS No. 275374-83-9)

2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride, with the CAS number 275374-83-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of aminooxy derivatives and is characterized by its unique structural features, including a phenylpiperazine moiety and an aminooxy functional group. Its molecular formula and weight, along with its solubility and stability profiles, make it a subject of interest for researchers exploring novel therapeutic agents and biochemical tools.

The compound's phenylpiperazine component is particularly noteworthy, as this structural motif is commonly found in compounds with diverse biological activities. Researchers have investigated its potential interactions with various receptors, including those involved in neurological and cardiovascular systems. The aminooxy group further enhances its reactivity, enabling it to participate in a wide range of chemical transformations, which is valuable for drug discovery and development.

In recent years, the demand for high-purity research chemicals like 2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride has surged, driven by advancements in precision medicine and targeted therapy. This compound is often utilized in structure-activity relationship (SAR) studies, where scientists aim to optimize molecular structures for enhanced efficacy and reduced side effects. Its applications extend to proteomics and metabolomics, where it serves as a valuable tool for labeling and modifying biomolecules.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for complex biological pathways. 2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride fits into this narrative, as its unique properties allow it to interact with specific targets, making it a candidate for studying signal transduction mechanisms. Additionally, its potential role in enzyme inhibition and receptor binding has sparked interest among researchers focusing on neurodegenerative diseases and metabolic disorders.

The compound's synthesis and characterization are also areas of active research. Modern analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are employed to ensure its purity and structural integrity. These methods are critical for maintaining the reproducibility of experimental results, a key concern in preclinical research and drug development.

From an industrial perspective, 2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride is often sourced by contract research organizations (CROs) and academic laboratories for exploratory studies. Its versatility makes it a valuable asset in high-throughput screening (HTS) campaigns, where large libraries of compounds are tested for biological activity. The growing emphasis on personalized medicine and biomarker discovery further underscores the importance of such compounds in modern science.

In conclusion, 2-(Aminooxy)-1-(4-phenylpiperazin-1-yl)ethan-1-one Hydrochloride (CAS No. 275374-83-9) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in the context of drug discovery and biochemical applications. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and life sciences.

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